Cas no 68388-91-0 (Adpoc-Trp-OH)

Adpoc-Trp-OH Properties

Names and Identifiers

• (1-{1'-ADAMANTYL}-1-METHYL-ETHOXYCARBONYL)-L-TRYPTOPHAN,
• Adpoc-Trp-OH
• (1-[1'-ADAMANTYL]-1-METHYL-ETHOXYCARBONYL)-L-TRYPTOPHAN
• ADPOC-TRYPTOPHAN
• N-<1-(1-Adamantyl)-1-methylethoxycarbonyl>-L-tryptophan
• (2S)-2-[[1-(1-adamantyl)-2-methylpropan-2-yl]oxycarbonylamino]-3-(1H-indol-3-yl)propanoic acid
• AS-84187
• MFCD22423014
• Adpoc-L-Trp-OH
• 68388-91-0
• +Expand

• MDL： MFCD22423014
• InChIKey： WCCIXRYSJDUEOF-ZYTNRUGMSA-N
• Inchi： InChI=1S/C26H34N2O4/c1-25(2,15-26-11-16-7-17(12-26)9-18(8-16)13-26)32-24(31)28-22(23(29)30)10-19-14-27-21-6-4-3-5-20(19)21/h3-6,14,16-18,22,27H,7-13,15H2,1-2H3,(H,28,31)(H,29,30)/t16?,17?,18?,22-,26?/m0/s1
• SMILES： CC(CC12CC3CC(C1)CC(C2)C3)(OC(N[C@H](C(O)=O)CC4=CNC5=CC=CC=C45)=O)C

Computed Properties

• Exact Mass: 438.25200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 438.25185757g/mol
• Heavy Atom Count: 32
• Complexity: 694
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• LogP: 5.66580
• PSA: 91.42000
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),